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Compound of Interest

Compound Name: Allylescaline hydrochloride

Cat. No.: B591799

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is intended for research purposes only. Allylescaline
hydrochloride is a psychoactive substance and should be handled with extreme caution,
adhering to all applicable laws and institutional regulations. The dosage guidelines provided are
estimations based on related compounds due to the limited availability of direct preclinical data
for Allylescaline hydrochloride.

Introduction

Allylescaline, or 4-allyloxy-3,5-dimethoxyphenethylamine, is a psychedelic phenethylamine and
a structural analog of mescaline.[1][2] Its primary mechanism of action is believed to be
agonism at serotonin 5-HT2A receptors, which is a common characteristic of classic
hallucinogens.[1] While human dosage and qualitative effects have been described, there is a
notable scarcity of published data regarding its use in animal models.[3] These application
notes provide a framework for initiating preclinical research with Allylescaline hydrochloride
by extrapolating from data on closely related compounds and outlining standard behavioral
pharmacology protocols.

Mechanism of Action: 5-HT2A Receptor Signaling

Allylescaline is presumed to exert its psychoactive effects primarily through the activation of the
serotonin 2A (5-HT2A) receptor, a G-protein coupled receptor (GPCR). Upon binding, it is
hypothesized to initiate a downstream signaling cascade involving Gag/11, leading to the
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activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). These second
messengers are responsible for mobilizing intracellular calcium and activating protein kinase C
(PKC), respectively, ultimately leading to altered neuronal excitability and gene expression.
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Figure 1: Hypothesized Signaling Pathway of Allylescaline
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Figure 2: Experimental Workflow for Head-Twitch Response (HTR) Assay
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Figure 3: Logical Flow for Drug Discrimination Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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